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Compound of Interest

2-(2,6-Dimethoxybenzoyl)phenyl!
Compound Name:
acetate

Cat. No.: B1323989

An In-depth Technical Guide to 2,6-
Dimethoxyphenyl Acetate

This guide provides a comprehensive overview of 2,6-dimethoxyphenyl acetate, a valuable
compound for researchers, scientists, and professionals in drug development. This document
outlines its chemical identifiers, relevant experimental protocols, and a representative synthesis
workflow.

Core Data and Identifiers

2,6-Dimethoxyphenyl acetate is an aromatic compound with the following key identifiers:
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Identifier Value Reference
CAS Number 944-99-0 [1]
IUPAC Name 2,6-dimethoxyphenyl acetate [1]
Phenol, 2,6-dimethoxy-,
acetate; 2-Acetyl-1,3-
Synonyms [1]

dimethylpyrogallol; Acetic acid,
2,6-dimethoxyphenyl ester

Chemical Formula

C10H1204

[1]

Molecular Weight

196.1999 g/mol

[1]

Canonical SMILES

CC(=0)0C1=C(C=CC=C10C)
ocC

INChl=1S/C10H1204/c1-

InChl 7(11)14-10-8(12-2)5-4-6- [1]
9(10)13-3/h4-6H,1-3H3
CIIHIFFNYMLOAV-

InChiKey [1]

UHFFFAOYSA-N

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2,6-dimethoxyphenyl

acetate was not found in the provided search results, a general and widely applicable method

for the preparation of phenyl acetates involves the acetylation of the corresponding phenol. The

following protocol is adapted from a standard procedure for the synthesis of phenyl acetate and

can be modified for the synthesis of 2,6-dimethoxyphenyl acetate.[2]

General Synthesis of Phenyl Acetates via Acetylation

This procedure describes the esterification of a phenol using acetic anhydride.

Materials:

e Phenol (in this case, 2,6-dimethoxyphenol)

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H12O4/c1-7(11)14-10-8(12-2)5-4-6-9(10)13-3/h4-6H%2C1-3H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H12O4/c1-7(11)14-10-8(12-2)5-4-6-9(10)13-3/h4-6H%2C1-3H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H12O4/c1-7(11)14-10-8(12-2)5-4-6-9(10)13-3/h4-6H%2C1-3H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H12O4/c1-7(11)14-10-8(12-2)5-4-6-9(10)13-3/h4-6H%2C1-3H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H12O4/c1-7(11)14-10-8(12-2)5-4-6-9(10)13-3/h4-6H%2C1-3H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H12O4/c1-7(11)14-10-8(12-2)5-4-6-9(10)13-3/h4-6H%2C1-3H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H12O4/c1-7(11)14-10-8(12-2)5-4-6-9(10)13-3/h4-6H%2C1-3H3
https://prepchem.com/synthesis-of-phenyl-acetate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Acetic anhydride

¢ 10% aqueous sodium hydroxide solution

e Crushed ice

o Carbon tetrachloride (or other suitable organic solvent like diethyl ether or ethyl acetate)

¢ Dilute sodium carbonate solution

¢ Anhydrous calcium chloride (or other suitable drying agent like magnesium sulfate)

Procedure:

» Dissolution of Phenol: Dissolve the phenol (e.g., 15 g of 2,6-dimethoxyphenol) in a 10%
agueous sodium hydroxide solution (approximately 105 ml).

e Cooling: Cool the solution by adding a significant amount of crushed ice (around 150 g) to
maintain a low temperature during the exothermic reaction.

o Addition of Acetylating Agent: Add acetic anhydride (approximately 22 ml) to the cooled
solution.

o Reaction: Stopper the flask and shake it vigorously for about 5 minutes. The reaction is
typically complete when an emulsion of the phenyl acetate is formed.

o Extraction: Transfer the reaction mixture to a separatory funnel. To facilitate phase
separation, an organic solvent like carbon tetrachloride (e.g., 8 ml) can be added. Shake the
funnel and allow the layers to separate. The denser organic layer containing the product will
be at the bottom.

e Washing: Discard the upper aqueous layer. Wash the organic layer with a dilute sodium
carbonate solution (e.g., 80 ml) to neutralize any remaining acid.

e Drying: Separate the organic layer and dry it using an anhydrous drying agent like calcium
chloride for 20-30 minutes.

¢ Isolation: Filter the dried solution into a distillation flask.
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« Purification: Purify the crude phenyl acetate by distillation. The fraction collected at the
appropriate boiling point will be the pure product. For phenyl acetate, the boiling point is
around 196°C.[2] The boiling point for 2,6-dimethoxyphenyl acetate would need to be
determined experimentally or from literature sources if available.

lllustrative Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of a
phenyl acetate derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(2,6-Dimethoxybenzoyl)phenyl acetate CAS number
and identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323989#2-2-6-dimethoxybenzoyl-phenyl-acetate-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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